Cas no 1820583-24-1 (rac-(3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrole hydrochloride)
rac-(3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrole hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- rac-(3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrole hydrochloride
-
- MDL: MFCD28024793
- Inchi: InChI=1S/C6H11NO.ClH/c1-2-8-6-4-7-3-5(1)6;/h5-7H,1-4H2;1H/t5-,6+;/m0./s1
- InChI Key: QMLYGZYYFLBLBI-RIHPBJNCSA-N
- SMILES: C1CO[C@@H]2CNC[C@H]12.Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
rac-(3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrole hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-224728-0.05g |
(3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrole hydrochloride |
1820583-24-1 | 95% | 0.05g |
$2166.0 | 2024-06-20 | |
| Enamine | EN300-224728-0.1g |
(3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrole hydrochloride |
1820583-24-1 | 95% | 0.1g |
$2268.0 | 2024-06-20 | |
| Enamine | EN300-224728-0.25g |
(3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrole hydrochloride |
1820583-24-1 | 95% | 0.25g |
$2372.0 | 2024-06-20 | |
| Enamine | EN300-224728-0.5g |
(3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrole hydrochloride |
1820583-24-1 | 95% | 0.5g |
$2475.0 | 2024-06-20 | |
| Enamine | EN300-224728-1.0g |
(3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrole hydrochloride |
1820583-24-1 | 95% | 1.0g |
$2578.0 | 2024-06-20 | |
| Enamine | EN300-224728-2.5g |
(3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrole hydrochloride |
1820583-24-1 | 95% | 2.5g |
$5055.0 | 2024-06-20 | |
| Enamine | EN300-224728-5.0g |
(3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrole hydrochloride |
1820583-24-1 | 95% | 5.0g |
$7479.0 | 2024-06-20 | |
| Enamine | EN300-224728-10.0g |
(3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrole hydrochloride |
1820583-24-1 | 95% | 10.0g |
$11090.0 | 2024-06-20 | |
| Enamine | EN300-224728-1g |
(3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrole hydrochloride, cis |
1820583-24-1 | 1g |
$2578.0 | 2023-09-15 | ||
| Enamine | EN300-224728-5g |
(3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrole hydrochloride, cis |
1820583-24-1 | 5g |
$7479.0 | 2023-09-15 |
rac-(3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrole hydrochloride Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on rac-(3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrole hydrochloride
Comprehensive Overview of rac-(3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrole hydrochloride (CAS No. 1820583-24-1)
The compound rac-(3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrole hydrochloride (CAS No. 1820583-24-1) is a chiral bicyclic structure featuring a fused furo-pyrrole scaffold. Its unique stereochemistry and hydrochloride salt form make it a valuable intermediate in pharmaceutical research, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The rac-(3aS,6aS) prefix indicates its racemic nature, while the hexahydro-2H-furo[2,3-c]pyrrole core contributes to its conformational rigidity, a property highly sought after in drug design.
Recent studies highlight the growing demand for chiral building blocks like this compound, driven by advancements in asymmetric synthesis and fragment-based drug discovery. Researchers frequently search for "furo[2,3-c]pyrrole derivatives" or "saturated heterocycles for medicinal chemistry," reflecting its relevance in targeting GPCRs and kinases. The hydrochloride salt enhances solubility, addressing a common challenge in bioavailability optimization—a hot topic in AI-driven drug development platforms.
From a synthetic perspective, the furo[2,3-c]pyrrole motif is accessible via cycloaddition reactions or reductive amination, with the rac-(3aS,6aS) configuration offering versatility for downstream modifications. Analytical techniques such as HPLC chiral separation and X-ray crystallography are critical for characterizing its purity and stereochemistry—key concerns for users querying "CAS 1820583-24-1 specification" or "stereoselective synthesis methods."
In the context of green chemistry, this compound aligns with trends toward atom-economical synthesis. Its potential applications in neurodegenerative disease research (e.g., Parkinson’s or Alzheimer’s) resonate with searches for "small molecule neuroprotectants." Notably, its low molecular weight (~175 g/mol for the free base) and hydrogen bond acceptors make it a candidate for blood-brain barrier penetration studies.
Regulatory-wise, CAS No. 1820583-24-1 is not listed under controlled substance regulations, but proper material safety data sheets (MSDS) should always be consulted. The pharmaceutical industry’s shift toward continuous manufacturing has increased interest in scalable routes to such intermediates, as seen in queries like "flow chemistry for heterocycles."
Future directions may explore its utility in PROTACs or covalent inhibitors, leveraging the pyrrole nitrogen for targeted protein degradation. As machine learning models accelerate molecular design, compounds like rac-(3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrole hydrochloride will remain pivotal in bridging computational predictions with wet-lab validation.
1820583-24-1 (rac-(3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrole hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)